2,6-Bis[(4-azidophenyl)methylidene]-4-methoxycyclohexan-1-one

• CAS RN: 85179-69-7
• Molecular Formula: C21H18N6O2
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 2,6-bis[(4-azidophenyl)methylidene]-4-methoxycyclohexan-1-one
• InChI: InChI=1S/C21H18N6O2/c1-29-20-12-16(10-14-2-6-18(7-3-14)24-26-22)21(28)17(13-20)11-15-4-8-19(9-5-15)25-27-23/h2-11,20H,12-13H2,1H3
• InChI Key: HTIZYHWADPAKAT-UHFFFAOYSA-N
• Canonical SMILES: COC1CC(=CC2=CC=C(C=C2)N=[N+]=[N-])C(=O)C(=CC3=CC=C(C=C3)N=[N+]=[N-])C1

Description

2,6-Bis[(4-azidophenyl)methylidene]-4-methoxycyclohexan-1-one is a useful research compound. Its molecular formula is C21H18N6O2 and its molecular weight is 386.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 100 ml of ethanol were dissolved 10 g of 4-methoxycyclohexanone and 30 g of para-azidobenzaldehyde, after which a solution of 1 g of sodium hydroxide in 1 ml of water was added, and the resulting mixture was subjected to reaction in a brown flask at room temperature for 2 days. The crystals formed were separated by suction filtration, washed with ethanol, and then recrystallized from methyl Cellosolve to obtain 4.7 g of yellow crystals having a decomposition point of 145° to 150° C. (differential thermal analysis, the rate of heating: 5° C./min).